Cas no 107575-59-7 (Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone)

107575-59-7 structure
Product Name:Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone
CAS No:107575-59-7
Molecular Formula:C13H17N3O4
Molecular Weight:279.29178
CID:893925
PubChem ID:11022264
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone Properties
Names and Identifiers
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- Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone
- Ethyl (2E)-2-[(3-formamido-4-methoxyphenyl)hydrazono]propanoate
- 2-[2-[3-(ForMylaMino)-4-Methoxyphenyl]hydrazinylidene]propanoic Acid Ethyl Ester
- 107575-59-7
- ETHYL PYRUVATE-3-FORMYLAMINO-4-METHOXYPHENYLHYDRAZONE
-
- InChIKey: FCTPJLPLVYPRIA-OQLLNIDSSA-N
- Inchi: InChI=1S/C13H17N3O4/c1-4-20-13(18)9(2)15-16-10-5-6-12(19-3)11(7-10)14-8-17/h5-8,16H,4H2,1-3H3,(H,14,17)/b15-9+
- SMILES: CCOC(=O)C(=NNc1ccc(c(c1)NC=O)OC)C
Computed Properties
- Exact Mass: 279.12200
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 7
- Monoisotopic Mass: 279.12190603g/mol
- Heavy Atom Count: 20
- Complexity: 360
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 89Ų
Experimental Properties
- LogP: 2.33690
- PSA: 92.51000
- Boiling Point: 465.8±55.0 °C at 760 mmHg
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
- Flash Point: 235.5±31.5 °C
- Density: 1.2±0.1 g/cm3
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | E925825-50mg |
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone |
107575-59-7 | 50mg |
$ 110.00 | 2023-09-07 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-218413-100 mg |
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone, |
107575-59-7 | 100MG |
¥2,256.00 | 2023-07-10 |
Ethyl Pyruvate-3-formylamino-4-methoxyphenylhydrazone Related Literature
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Kevin C. Rose,Craig E. Williamson,Jasmine E. Saros,Ruben Sommaruga,Janet M. Fischer Photochem. Photobiol. Sci., 2009,8, 1244-1256
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Laura Barsanti,Vincenzo Passarelli,Valtere Evangelista,Anna Maria Frassanito,Paolo Gualtieri Nat. Prod. Rep., 2011,28, 457-466
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Kyohei Matsuo Chem. Sci., 2019,10, 10687-10697
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Sonali S. De Silva,Philip J. Camp,David K. Henderson,Dorothy C. R. Henry,Hamish McNab,Peter A. Tasker,Paul Wight Chem. Commun., 2003, 1702-1703
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Pierre Ronceray,Chase P. Broedersz Soft Matter, 2019,15, 331-338
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Wei Guan,Lijun Wang,Haiping Lei,Jiguo Tu,Shuqiang Jiao Nanoscale, 2019,11, 16437-16444
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Junfeng Wang,Wenlong Zhang,Jian Zhang,Jie You,Yan Li,Guoping Guo,Fupan Feng,Xuerui Song,Liren Lou,Wei Zhu,Guanzhong Wang Nanoscale, 2016,8, 5780-5785
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K. Gkionis,J. T. Obodo,C. Cucinotta,S. Sanvito,U. Schwingenschlögl J. Mater. Chem. A, 2014,2, 16498-16506
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